Red Spider Lily (Lycoris radiata)
Plant Description
Lycoris radiata, commonly known as Red Spider Lily, is a perennial herbaceous plant revered in traditional medicine. Its bulbs contain a rich array of alkaloids, notably lycorine, galantamine, and homolycorine. Pharmacologically, these compounds exhibit potent anticholinesterase, antiviral, and anti-inflammatory activities. Traditionally, it has been used for its emetic, diuretic, and detoxifying properties, and is currently researched for neurodegenerative conditions like Alzheimer's due to galantamine's presence. Caution is advised due to its toxicity.
Geographic Distribution
Native to China and Japan, now widely cultivated in East Asia, including China, Japan, and Korea. In China, it is mainly distributed in the middle and lower reaches of the Yangtze River and South China, including provinces such as Jiangsu, Anhui, Zhejiang, Jiangxi, Hubei, Hunan, Sichuan, Guizhou, Yunnan, Fujian, Guangdong, and Guangxi.
